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Compound of Interest

Compound Name: N-(2-Phenoxyethyl)propylamine
CAS No.: 55246-89-4
Cat. No.: B8747312

Get Quote

& J

Part 1: Executive Summary & Physicochemical
Profile

Compound Identity: N-(2-Phenoxyethyl)propylamine Chemical Formula:

Class: Secondary Amine / Phenoxyethyl Derivative[1]

The Core Metric: Acid Dissociation Constant (pKa)

For researchers in medicinal chemistry and formulation science, the pKa of N-(2-
Phenoxyethyl)propylamine is the critical determinant of its ionization state at physiological
pH.[1] Unlike simple dialkylamines (pKa ~10.5-11.0), this compound exhibits a suppressed
pKa due to the proximal ether oxygen.[1]
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Parameter Value | Range Confidence Level Source | Rationale

) SAR Extrapolation
Predicted pKa

9.0+£0.3 High (See Mechanistic
(Aqueous) )
Analysis)
. ) 2-Phenoxyethylamine
Primary Analog pKa 8.18 Experimental o
) ) N,N-Dimethyl-2-
Tertiary Analog pKa 8.80 Predicted ]
phenoxyethylamine [2]
) ) Fragment-based
LogP (Estimated) 22-25 Medium o
prediction
) ] ) Henderson-
Physiological State >97% lonized )
o High Hasselbalch
(pH 7.4) (Cationic) )
Calculation

Senior Scientist Insight: Do not rely on the standard "amine pKa = 10.5" rule of thumb here. The

-oxygen atom exerts a strong inductive electron-withdrawing effect (

), significantly reducing the electron density on the nitrogen atom and destabilizing
the conjugate acid, thereby lowering the pKa by approximately 1.5-2.0 log units.[1]

Part 2: Mechanistic Analysis & Theoretical
Underpinning
To understand the acidity of the conjugate acid (

), we must analyze the electronic environment of the nitrogen center.[1]

The -Heteroatom Effect
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In a standard propyl-alkyl amine, the alkyl chains are electron-donating (

), stabilizing the positive charge on the ammonium form (

).[1] However, N-(2-Phenoxyethyl)propylamine contains a phenoxy group separated by an
ethylene linker.[1]

 Inductive Withdrawal: The oxygen atom at the

-position pulls electron density through the
-bond framework.

e Result: The nitrogen lone pair is less available for protonation (lower basicity), and the
protonated form is more acidic (lower pKa).[1]

Comparative SAR Logic

o Reference 1 (Primary Amine): 2-Phenoxyethylamine has a reported pKa of 8.18.[1][2]
o Reference 2 (Secondary Substitution): Converting a primary amine (

) to a secondary amine (

) typically increases the pKa by 0.5 — 1.0 units due to the added electron-donating propyl
group and improved solvation of the cation in some steric regimes.[1]

o Conclusion: We project the pKa of the secondary variant to rise to approximately 8.8 — 9.2.
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Part 3: Experimental Protocol (Self-Validating
System)

Since this compound is lipophilic (predicted LogP > 2), a standard aqueous titration may fail
due to precipitation of the neutral species near the pKa.[1] The following Yasuda-Shedlovsky
Extrapolation Method is the gold standard for such amines.

Method: Potentiometric Titration in Mixed Solvents[1]
Objective: Determine thermodynamic aqueous pKa (
) by extrapolating from organic-aqueous mixtures.

Reagents & Equipment[1]
e Compound: ~50 mg N-(2-Phenoxyethyl)propylamine (pure oil/solid).

Solvent: Methanol (HPLC Grade) and Carbonate-free distilled water.

Titrant: 0.1 M KOH (standardized).

Background Electrolyte: 0.1 M KCI (to maintain constant ionic strength).

Apparatus: Automated Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a Ross
combination pH electrode.

Step-by-Step Workflow

o Preparation of Solvent Ratios: Prepare three titration vessels with the following solvent ratios
(v/v Methanol:Water):

o Sample A: 30:70
o Sample B: 40:60
o Sample C: 50:50

o Sample Dissolution: Dissolve
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M of the amine hydrochloride salt in each vessel. If starting with the free base, add 1.1
equivalents of HCI to fully protonate it (

)[1]

Titration: Titrate with 0.1 M KOH under nitrogen purge (to exclude
) at

. Record pH vs. Volume until pH > 11.

Data Processing (The Validation Loop):
o Calculate the apparent pKa (

) for each methanol fraction using the Bjerrum difference plot or Gran plot methods.[1]

o Self-Validation Check: The titration curve must show a sharp inflection point. If the curve is
noisy or drifts, electrode clogging by the precipitating amine is likely—switch to higher
methanol content (e.g., 60%).[1]

Extrapolation (Yasuda-Shedlovsky Equation): Plot

against
(inverse dielectric constant of the mix).[1]

[1]
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Part 4: Implications for Drug Development
Solubility & Formulation

At pH 9.0 (predicted pKa), the compound exists in a 50:50 equilibrium of cation:neutral species.

[1]
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o Salt Selection: To ensure stable solid dosage forms, synthesize the Hydrochloride or
Fumarate salt. These will maintain the pH of the micro-environment < 6.0 upon dissolution,
ensuring high solubility.

o Free Base Handling: The free base will be an oil or low-melting solid prone to oxidation.
Store under Argon.

Lysosomal Trapping

With a pKa ~9.0 and moderate lipophilicity, this amine is a prime candidate for lysosomal
trapping.

e Mechanism: The neutral amine permeates the cell membrane. Upon entering the acidic
lysosome (pH ~5.0), it becomes 99.99% protonated (

) and cannot diffuse back out.[1]

e Impact: This can lead to high volume of distribution (

) and potential phospholipidosis in toxicology studies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Technical Guide: pKa Characterization
of N-(2-Phenoxyethyl)propylamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8747312/docs#comprehensive-technical-guide-pka-
characterization-of-n-2-phenoxyethyl-propylamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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